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Compound of Interest

Compound Name: NY-BR-1 p904 (A2)

Cat. No.: B12431749

Essential Safety and Handling Guide for NY-BR-
1 p904 (A2)

Disclaimer: A specific Safety Data Sheet (SDS) for "NY-BR-1 p904 (A2)" was not publicly
available at the time of this writing. The following guidance is based on safety protocols for
handling mouse monoclonal antibodies preserved with sodium azide, a common component in
such laboratory reagents. Researchers, scientists, and drug development professionals must
consult the product-specific SDS provided by the manufacturer for definitive safety and
handling procedures.

This guide provides essential, immediate safety and logistical information for handling
research-grade antibodies, likely containing sodium azide as a preservative.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper personal protective equipment and engineering controls are critical to ensure safety
when handling chemical and biological reagents.
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Control Type

Recommendation

Rationale

Engineering Controls

Work in a well-ventilated area

or a chemical fume hood.[1][2]
An eyewash station and safety
shower should be readily

accessible.[3]

Minimizes inhalation exposure
to any potentially hazardous
vapors. Provides immediate
decontamination in case of

accidental exposure.

Eye Protection

Chemical safety goggles or a
face shield.[4][5]

Protects eyes from splashes of

the reagent.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile gloves). Change
gloves frequently and wash
hands thoroughly after
handling.

Prevents skin contact with the
antibody solution and sodium

azide.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for laboratory safety and regulatory

compliance.

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store the reagent according to the manufacturer's instructions, typically at 2-8°C.

o Keep the container tightly closed when not in use.

Handling and Experimental Use:

+ Before use, allow the reagent to come to room temperature.

o Perform all handling steps in a designated, well-ventilated area.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.abcam.com/en-us/technical-resources/protocols/sodium-azide-removal
https://www.scribd.com/document/370456175/MSDS-proteintech
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132075
https://www.uthsc.edu/research/safety/documents/sop-sodium-azide.pdf
https://www.cellbiolabs.com/sites/default/files/SDS%20%28STA-389%29%20GHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Avoid direct contact with skin and eyes.

e Do not eat, drink, or smoke in the laboratory area.

» After handling, wash hands thoroughly with soap and water.
Spill Management:

o Small spills: Absorb the spill with inert material (e.g., paper towels, absorbent pads) and
place it in a sealed, non-metallic container for disposal. Clean the spill area with a soap and
water solution.

o Large spills: Evacuate the area and notify laboratory safety personnel immediately.
Disposal:

e Reagent Waste: Solutions containing sodium azide should not be poured down the drain, as
it can react with lead and copper plumbing to form explosive metal azides. All waste
containing this reagent must be collected in a designated, properly labeled, non-metallic
hazardous waste container.

o Contaminated Materials: All disposable materials that have come into contact with the
reagent (e.g., pipette tips, gloves, absorbent pads) must be disposed of as hazardous waste.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling NY-BR-1 p904 (A2) in a
laboratory setting.
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Caption: Workflow for safe handling and disposal of NY-BR-1 p904 (A2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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